Cas no 20870-91-1 (5-amino-1-methyl-2,3-dihydro-1H-indol-2-one)

5-Amino-1-methyl-2,3-dihydro-1H-indol-2-one is a heterocyclic organic compound featuring an indole scaffold with an amino substituent at the 5-position and a methyl group at the 1-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling diverse derivatization pathways. Its rigid indole core contributes to stability, while the methyl group can influence steric and electronic properties. This compound is commonly utilized in medicinal chemistry research for designing kinase inhibitors and other therapeutic agents due to its ability to interact with biological targets effectively.
5-amino-1-methyl-2,3-dihydro-1H-indol-2-one structure
20870-91-1 structure
Product Name:5-amino-1-methyl-2,3-dihydro-1H-indol-2-one
CAS No:20870-91-1
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD09702413
CID:252351
PubChem ID:22692470
Update Time:2025-10-29

5-amino-1-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-methylindolin-2-one
    • 5-Amino-1-methyl-2-oxoindoline
    • 2H-Indol-2-one,5-amino-1,3-dihydro-1-methyl-
    • 5-AMINO-1-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE
    • 5-amino-1-methyl-3H-indol-2-one
    • 5-amino-1-methyl-1,3-dihydro-indol-2-one
    • 5-Amino-1-methyl-oxindol
    • 5-Amino-N-methyl-oxindol
    • 5-azanyl-1-methyl-3H-indol-2-one
    • 5-Amino-1-methyl-2-indolinone
    • 5-Amino-1-methyl-1,3-dihydroindol-2-one
    • 5-AMINO-1-METHYL-2,3-DIHYDRO-1H-INDOL-2-ONE
    • 2H-Indol-2-one, 5-amino-1,3-dihydro-1-methyl-
    • ZGLUKQQSWABKDH-UHFFFAOYSA-N
    • SBB087623
    • RP02251
    • PB12659
    • TRA0075208
    • SY006674
    • AB0040582
    • VU0421665-2
    • AKOS009157864
    • CS-0050693
    • F2189-0266
    • CS-11136
    • 20870-91-1
    • 1,5-Naphthalenedisulfonicacidtetrahydrate
    • SCHEMBL520157
    • A879374
    • W-206569
    • EN300-181608
    • 1-Methyl-5-aminoindolin-2-one
    • MFCD09702413
    • FT-0740318
    • DTXSID30627603
    • 5-amino-1-methyl-1,3-dihydro-indol-2-on
    • DB-066361
    • 5-amino-1-methyl-2,3-dihydro-1H-indol-2-one
    • MDL： MFCD09702413
    • Inchi： 1S/C9H10N2O/c1-11-8-3-2-7(10)4-6(8)5-9(11)12/h2-4H,5,10H2,1H3
    • InChI Key： ZGLUKQQSWABKDH-UHFFFAOYSA-N
    • SMILES： O=C1CC2C=C(C=CC=2N1C)N

Computed Properties

  • Exact Mass: 162.07900
  • Monoisotopic Mass: 162.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.263
  • Melting Point: 109 °C
  • Boiling Point: 472 ºC
  • Flash Point: 239 ºC
  • Refractive Index: 1.643
  • PSA: 46.33000
  • LogP: 1.43390

5-amino-1-methyl-2,3-dihydro-1H-indol-2-one Security Information

5-amino-1-methyl-2,3-dihydro-1H-indol-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-amino-1-methyl-2,3-dihydro-1H-indol-2-one Pricemore >>

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5-amino-1-methyl-2,3-dihydro-1H-indol-2-one Production Method

5-amino-1-methyl-2,3-dihydro-1H-indol-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:20870-91-1)5-amino-1-methyl-2,3-dihydro-1H-indol-2-one
Order Number:A879374
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:00
Price ($):272.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20870-91-1)5-amino-1-methyl-2,3-dihydro-1H-indol-2-one
A879374
Purity:99%
Quantity:5g
Price ($):272.0
Email